Cas no 69790-33-6 (1-C,3-C,5-C-Tris(3-methyl-2-butenyl)-scyllo-inositol)

• Product Name: 1-C,3-C,5-C-Tris(3-methyl-2-butenyl)-scyllo-inositol
• CAS No: 69790-33-6
• MF: C₂₁H₃₆O₆
• MW: 384.506947517395
• CID: 518937
• Update Time: 2024-03-01

1-C,3-C,5-C-Tris(3-methyl-2-butenyl)-scyllo-inositol Chemical and Physical Properties

Names and Identifiers

• scyllo-Inositol,1,3,5-tris-C-(3-methyl-2-butenyl)- (9CI)
• Muellitol
• 1-C,3-C,5-C-Tris(3-methyl-2-butenyl)-scyllo-inositol
• CID 101324822
• scyllo-Inositol, 1,3,5-tris-C-(3-methyl-2-butenyl)- (9CI)

• Inchi： 1S/C21H36O6/c1-13(2)7-10-19(25)16(22)20(26,11-8-14(3)4)18(24)21(27,17(19)23)12-9-15(5)6/h7-9,16-18,22-27H,10-12H2,1-6H3
• InChI Key： GASLMESBWZWBPN-UHFFFAOYSA-N
• SMILES： OC1(C/C=C(\C)/C)C(C(C/C=C(\C)/C)(C(C(C/C=C(\C)/C)(C1O)O)O)O)O

Computed Properties

• Exact Mass: 384.251
• Monoisotopic Mass: 384.251
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclohexanols